ethyl 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoate

• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol
• IUPAC Name: ethyl 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoate
• InChI: InChI=1S/C14H16N2O4/c1-4-20-13(17)14(2,3)12-8-9-7-10(16(18)19)5-6-11(9)15-12/h5-8,15H,4H2,1-3H3
• InChI Key: KRSFLEIIGAEDMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)C1=CC2=C(N1)C=CC(=C2)[N+](=O)[O-]

Description

Ethyl 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoate is a useful research compound. Its molecular formula is C14H16N2O4 and its molecular weight is 276.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-(1H-indol-2-yl)-2-methylpropanoate (1.0 g, 4.3 mmol) was dissolved in concentrated sulfuric acid (6 mL) and cooled to −10° C. (salt/ice-mixture). A solution of sodium nitrate (370 mg, 4.33 mmol) in concentrated sulfuric acid (3 mL) was added dropwise over 30 min. Stirring was continued for another 30 min at −10° C. The mixture was poured into ice and the product was extracted with dichloromethane. The combined organic phases were washed with a small amount of sat, aq. sodium bicarbonate. The product was purified by column chromatography on silica gel (5-30% EtOAc in hexane) to give ethyl 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoate (0.68 g, 57%).